Cas no 74017-56-4 (4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate)

• Product Name: 4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate
• CAS No: 74017-56-4
• MDL: MFCD05149333
• CID: 4658203
• Update Time: 2025-06-03

4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate

• MDL： MFCD05149333

Additional information on 4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate

Introduction to 4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate (CAS No. 74017-56-4)

4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate, with the CAS number 74017-56-4, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The unique structural features of this molecule, particularly its imidazolium-based moiety and diperchlorate counterion, contribute to its distinctive chemical properties and reactivity.

The compound’s structure consists of a pyrimidine core substituted with an amino group at the 4-position, dimethyl groups at the 1 and 2 positions, and a methylene bridge connecting the 5-position of the pyrimidine ring to a methyl-substituted imidazolium group. The presence of the imidazolium cation not only influences the compound’s solubility and stability but also opens up possibilities for further functionalization and derivatization. The diperchlorate salt form enhances its solubility in polar solvents, making it more suitable for various biochemical assays and pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidines are fundamental scaffolds in many pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The specific modifications present in 4-Amino-1,2-dimethyl-5-[(1-methyl-1H-imidazol-3-ium-3-yl)methyl]pyrimidin-1-ium diperchlorate make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. The imidazolium moiety in this compound can interact with the ATP-binding site of kinases, potentially inhibiting their activity. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain kinases, making them valuable tools for both research and therapeutic development.

Furthermore, the compound’s ability to form stable complexes with metal ions has been explored in recent research. Transition metal complexes are widely used in catalysis, diagnostics, and as therapeutic agents. The nitrogen-rich environment provided by the pyrimidine and imidazolium rings allows for coordination with metal ions such as ruthenium, platinum, and gold. These metal complexes have shown promise in photodynamic therapy and as anticancer agents. The study of 4-Amino-1,2-dimethyl-5-[\\(1-methyl\\)-1H\\)-imidazol\\]-3\\*-ium\\*-3\\*-yl)methyl]pyrimidin\\*-1\\*-ium diperchlorate could provide insights into designing more effective metal-based therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the imidazolium group necessitates careful handling to avoid side reactions that could compromise the integrity of the desired structure. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently.

In terms of applications, this compound has shown potential in biochemical assays where its interaction with biological targets can be studied in detail. High-throughput screening (HTS) platforms have been utilized to identify novel drug candidates based on their binding affinity to specific proteins or enzymes. The unique structural features of 4-Amino-1,2-dimethyl-5-[\\(1-methyl\\)-1H\\)-imidazol\\]-3\\*-ium\\*-3\\*-yl)methyl]pyrimidin\\*-1\\*-ium diperchlorate make it an attractive candidate for such screens.

Another area where this compound has been explored is in materials science. The ability to form coordination complexes with metal ions has led to investigations into its use as a precursor for functional materials such as luminescent probes or catalysts. The tunable properties of these complexes make them suitable for various applications ranging from sensors to optoelectronic devices.

The stability and shelf-life of 4-Amino-1,2-dimethyl-5-[\\(1-methyl\\)-1H\\)-imidazol\\]-3\\*-ium\\*-3\\*-yl)methyl]pyrimidin\\*-1\\*-ium diperchlorate are critical factors that need to be carefully managed during storage and handling. The diperchlorate counterion helps stabilize the cationic species but also necessitates storage under controlled conditions to prevent degradation. Studies have shown that proper storage at low temperatures can significantly extend the shelf-life of this compound.

Economic considerations also play a role in the production and utilization of this compound. The cost-effectiveness of synthesizing derivatives from 4-Amino-1,2-dimethyl-5-[\\(1-methyl\\)-1H\\)-imidazol\\]-3\\*-ium\\*-3\\*-yl)methyl]pyrimidin\\*-1\\*-ium diperchlorate must be balanced against their potential commercial value. Efforts have been made to optimize synthetic routes to reduce costs without compromising quality.

The environmental impact of producing and using this compound is another important consideration. Green chemistry principles have been applied to minimize waste and reduce hazardous byproducts during synthesis. Additionally, efforts are being made to develop more sustainable methods for large-scale production that align with global environmental standards.

In conclusion,4-Amino - 12 - dimethyI - 55 - [(11 - methyl - 11H - imidazoI - 33 - ium - 33 - ylmethyI)pyrimldlnl - lllum dipeI chlorate (CAS No .74017 -56 -44 is a multifaceted compounl wiIIing significant potential across multiple fields Including pharmaeeuticaI research , materiaIs science , an I biochemistry . Its unique structure anI chemical properties make it a valuable tool for further investigation anI development . As research continues , new applications anI uses for thls compounl are likely to emerge , further solidifying its importance In modern science .